An In-depth Technical Guide on the Core Mechanism of Action of FL104 (DRP-104/Sirpiglenastat)
An In-depth Technical Guide on the Core Mechanism of Action of FL104 (DRP-104/Sirpiglenastat)
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
FL104, also known as DRP-104 or sirpiglenastat, is a clinical-stage, broad-acting glutamine antagonist with a multifaceted mechanism of action designed for targeted cancer therapy. It is a prodrug of the active moiety 6-diazo-5-oxo-L-norleucine (DON), which irreversibly inhibits multiple enzymes dependent on glutamine. This targeted delivery and broad enzymatic inhibition within the tumor microenvironment (TME) lead to a dual anti-cancer effect: direct inhibition of tumor cell metabolism and proliferation, and a significant remodeling of the TME to favor a robust anti-tumor immune response. Preclinical studies have demonstrated potent single-agent efficacy and synergistic activity with immune checkpoint inhibitors, particularly in tumors with specific metabolic vulnerabilities, such as those with KEAP1 mutations.
Core Mechanism of Action
FL104 is an inactive prodrug designed for preferential conversion to its active form, DON, within the tumor microenvironment[1][2]. This targeted activation is a key feature intended to minimize systemic toxicity, a limitation of earlier glutamine antagonists[3].
The core mechanism of FL104 revolves around the broad-spectrum antagonism of glutamine metabolism by its active metabolite, DON[4][5][6]. Unlike healthy cells, many cancer cells exhibit "glutamine addiction," a heightened dependence on glutamine for energy production, biosynthesis of macromolecules (nucleotides, amino acids, lipids), and maintenance of redox homeostasis[3]. DON, as a glutamine mimic, irreversibly inhibits a range of glutamine-utilizing enzymes, thereby disrupting these critical cellular processes[6].
The mechanism can be dissected into two primary interconnected effects:
Direct Anti-Tumor Effects: Metabolic Reprogramming and Proliferation Blockade
By inhibiting multiple glutamine-dependent pathways, FL104 induces a state of metabolic crisis within cancer cells[1][2]. A key pathway inhibited is nucleotide synthesis , which is essential for DNA and RNA replication in rapidly dividing tumor cells[3][7][8]. This leads to a direct cytostatic and cytotoxic effect, inhibiting tumor cell proliferation and inducing cell death[3]. Preclinical studies in various cancer models, including lung and colon cancers, have demonstrated significant tumor growth inhibition upon treatment with FL104 as a single agent[2].
Immunomodulatory Effects: Remodeling the Tumor Microenvironment
A critical aspect of FL104's mechanism of action is its ability to remodel the immunosuppressive tumor microenvironment (TME) into one that is permissive to an anti-tumor immune response[1][2][4].
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Reversal of T-cell Exhaustion and Enhancement of Effector Function: Glutamine depletion in the TME is a known mechanism of immune evasion, leading to impaired T-cell function. By blocking tumor cell glutamine consumption, FL104 increases glutamine availability for immune cells. This has been shown to enhance the proliferation and activation of T-cells, reverse T-cell exhaustion, and promote the function of CD4+ and CD8+ T-cells[3][7][8].
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Modulation of Myeloid Cells: FL104 treatment has been observed to decrease the population of immunosuppressive myeloid-derived suppressor cells (MDSCs) and polarize tumor-associated macrophages (TAMs) towards a pro-inflammatory M1 phenotype[1][2].
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Synergy with Immune Checkpoint Inhibitors: By alleviating the metabolic suppression of the TME and reinvigorating the anti-tumor immune response, FL104 has demonstrated strong synergy with immune checkpoint inhibitors (ICIs) like anti-PD-1 therapy[2][3]. This combination can lead to more durable anti-tumor responses and long-term cures in preclinical models[2].
Quantitative Data
The following tables summarize key quantitative data from preclinical studies of FL104 (DRP-104).
Table 1: In Vivo Tumor Growth Inhibition (TGI) of Single-Agent DRP-104 in a Syngeneic Mouse Colon Cancer Model (MC38) [2]
| Dose of DRP-104 (mg/kg) | Tumor Growth Inhibition (%) | Median Survival (Days) |
| 0.5 | 96 | 31 |
| 1.4 | 101 | 38 |
| Vehicle Control | 0 | 13 |
Table 2: In Vitro Dose Response of DRP-104 and its Active Metabolite DON in Keap1 Wildtype and Mutant Lung Cancer Cells [3]
| Cell Line | Genotype | IC50 of DRP-104 (µM) | IC50 of DON (µM) |
| Keap1 Wildtype | KrasG12D/+ p53-/- | >100 | ~10 |
| Keap1 Mutant | KrasG12D/+ p53-/- | ~10 | ~1 |
Experimental Protocols
In Vivo Tumor Growth Inhibition Studies
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Animal Model: C57BL/6 mice were used for the MC38 syngeneic colon cancer model[2].
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Tumor Cell Inoculation: MC38 cells were inoculated subcutaneously into the mice[2].
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Treatment Initiation: Treatment with DRP-104 or vehicle control commenced when the tumor volume reached approximately 100 mm³[2].
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Dosing Regimen: DRP-104 was administered subcutaneously daily for 5 days, followed by a 2-day break, for a total of 4 cycles[2].
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Tumor Measurement: Tumor growth was monitored regularly, and tumor volume was calculated.
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Endpoint: The study endpoints included tumor growth inhibition and overall survival[2].
In Vitro Cell Viability Assays
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Cell Lines: Keap1 wildtype and Keap1 mutant KrasG12D/+ p53-/- lung cancer cell lines were utilized[3].
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Treatment: Cells were plated and treated with varying concentrations of DRP-104 or DON for five days[3].
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Viability Measurement: Cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay[3].
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Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curves.
Immune Cell Profiling by Flow Cytometry
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Sample Preparation: Tumors from treated and control mice were harvested and dissociated into single-cell suspensions.
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Staining: The cells were stained with a panel of fluorescently labeled antibodies specific for various immune cell markers (e.g., CD3, CD4, CD8, NK cells).
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Data Acquisition and Analysis: Stained cells were analyzed using a flow cytometer to quantify the populations of different immune cell infiltrates within the tumor microenvironment[1][2].
Visualizations
Signaling Pathways and Mechanisms
Caption: FL104 is activated to DON in the TME, inhibiting tumor metabolism and modulating immune cells.
Experimental Workflow
Caption: Workflow for preclinical assessment of FL104's efficacy and mechanism.
References
- 1. Sirpiglenastat (DRP-104) Induces Anti-tumor Efficacy Through Direct, Broad Antagonism of Glutamine Metabolism and Stimulation of the Innate & Adaptive Immune Systems [u-labex.com]
- 2. aacrjournals.org [aacrjournals.org]
- 3. biorxiv.org [biorxiv.org]
- 4. dracenpharma.com [dracenpharma.com]
- 5. go.drugbank.com [go.drugbank.com]
- 6. Sirpiglenastat | C22H27N5O5 | CID 137308771 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. Glutamine antagonist DRP-104 suppresses tumor growth and enhances response to checkpoint blockade in KEAP1 mutant lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Glutamine antagonist DRP-104 suppresses tumor growth and enhances response to checkpoint blockade in KEAP1 mutant lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
